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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No.: B149863

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for vanillyl alcohol
(CAS No. 498-00-0), intended for use in laboratory and drug development settings. It outlines
critical data on physical and chemical properties, hazards, handling procedures, and
emergency responses.

Chemical Identification and Physical Properties

Vanillyl alcohol, also known as 4-Hydroxy-3-methoxybenzyl alcohol, is a crystalline white to
off-white powder with a mild, sweet, vanilla-like scent.[1] It is a derivative of vanillin and is used
as a flavoring agent and in fragrances.[1][2]

Table 1: Physical and Chemical Properties of Vanillyl Alcohol
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Property Value References

Chemical Formula CsH1003 [1103114]

Molar Mass / Molecular Weight  154.16 - 154.17 g/mol [11[415]
Crystalline white to off-white

Appearance [1][5][6]
powder

Melting Point 110- 117 °C [3I[71[81[°]

Boiling Point 293 - 313 °C at 760 mmHg [1][5]110]

Soluble in hot water, ethanol,
Solubility ether, benzene, and oils.[3][5] [315]

Slightly soluble in water.

Vapor Pressure 0.000216 mmHg at 25°C [3]

pKa 9.75 [1][3]

Hazard Identification and Classification

The classification of vanillyl alcohol varies across different safety data sheets. Several
sources classify it as a hazardous substance, causing skin, eye, and respiratory irritation.[3][4]
[8][11] Conversely, other sources state that it is not a hazardous substance or mixture
according to GHS and CLP regulations.[7][12][13] This discrepancy highlights the need for
careful handling regardless of classification. To the best of current knowledge, the chemical,
physical, and toxicological properties have not been exhaustively investigated.[7]

Table 2: GHS Hazard Classification (where applicable)
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Hazard Class Category Hazard Statement References
Skin H315: Causes skin

: i Category 2 N [4][8][11]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [418111]

Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 ) o [41[8]
respiratory irritation
Exposure)

Vanillyl alcohol is considered stable under recommended storage conditions.[3][6][8] It is

incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[3]

[4][7] Hazardous decomposition products upon combustion include carbon monoxide and
carbon dioxide.[4][8]

Safe Handling and Storage

Proper handling and storage procedures are essential to ensure safety in a laboratory

environment.

Handling

Handle in accordance with good industrial hygiene and safety practices.[4][14]

Use in a well-ventilated area or outdoors.[4][15] Provide appropriate exhaust ventilation
where dust is formed.[8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][8]
Avoid contact with skin, eyes, and clothing.[4][6]
Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[15]

Storage
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Store in a cool, dry, and well-ventilated place.[4][8][10]

Keep container tightly closed.[4][7][8]

Store away from incompatible materials such as oxidizing agents and acids.[3][4]

The substance is sensitive to light.[3] Keep protected from light.[10]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling vanillyl alcohol to minimize exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification References

Wear tightly fitting safety
) goggles with side-shields

Eye/Face Protection ] [41[8][13][14]
(conforming to EN 166 or

NIOSH approved).

Wear appropriate protective
gloves (impermeable and
) ] resistant to the product) and
Skin Protection ) ) [416181131[14]
clothing, such as a chemical-
resistant apron and long-

sleeved clothing.

If dust is generated or
exposure limits are exceeded,
Respiratory Protection use a full-face respirator or a [4107118119]
dust mask (e.g., type N95 US
or type P1 EN 143).[4][7][8][9]

Emergency and First Aid Procedures

The following diagram outlines the logical workflow for safe handling and emergency response.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.episkin.com/Scientific-References/4160
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.ri.se/en/expertise-areas/services/dangerous-goods-testing-division-41
https://www.episkin.com/Scientific-References/4160
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.episkin.com/Scientific-References/4160
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.ri.se/en/expertise-areas/services/dangerous-goods-testing-division-41
https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.episkin.com/Scientific-References/4160
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ayalytical.com/methods/astm-d93/
https://www.episkin.com/Scientific-References/4160
https://store.astm.org/e0502-21a.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ayalytical.com/methods/astm-d93/
https://www.episkin.com/Scientific-References/4160
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.episkin.com/Scientific-References/4160
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start Handling
Vanillyl Alcohol

A4

Verify PPE is Worn
(Goggles, Gloves, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Accidental Exposure
or Spill Occurs

Complete Work > .
Safely (_ Identify Exposure Type )
Skin Eye Inhalation Ingestion
\ 4 \ 4 \ 4 \ 4
. Skin Contact: Eye Contact: Inhalation: Ingestion:
Cool. Dry. Ti h':\ éiose d Wash with soap & water for 15 min. Rinse with water for 15 min. Move to fresh air. Rinse mouth.
- bry, Tightly Remove contaminated clothing. Remove contact lenses. If breathing is difficult, give oxygen. Do NOT induce vomiting.
\4 \ 4
ol e

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency first aid response for vanillyl alcohol.

Detailed First Aid Measures:
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4][8][13]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water for at least 15 minutes. Get medical attention if skin irritation persists.[4][6]

» Eye Contact: Rinse cautiously with water for several minutes (at least 15). Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4][6][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or Poison Control Center if feeling unwell.[4][8]
[13]

Fire and Explosion Hazard Data

Vanillyl alcohol is a combustible solid but is not considered flammable.[8][12]

Table 4: Fire and Explosion Data
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Parameter Value References
Flash Point 142 °C [10]
May be combustible at high
Flammability temperatures. Product is not [4][12]
flammable.
Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [4161[8]
or carbon dioxide (CO2).
Unsuitable Extinguishing No limitations of extinguishing 7112]
Media agents are given.
Hazardous Combustion Carbon monoxide, Carbon
[41[8][11]

Products

dioxide (COz2)

Special Firefighting

Procedures

Wear a self-contained
breathing apparatus (SCBA)

and full protective gear.

[6]7]

Toxicological and Ecological Information

Toxicological Data

Quantitative toxicological data for vanillyl alcohol is limited. Most sources indicate that acute

toxicity data, such as LD50 values, are not available and that toxicological properties have not

been fully investigated.[7][11][12] The primary reported hazards are irritation to the skin, eyes,

and respiratory system.[4][11] No components of this product at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC or NTP.[7]

Ecological Data

There is no available data on the ecotoxicity, persistence, degradability, or bioaccumulative

potential of vanillyl alcohol.[7][11][12][13] It is advised not to let the product enter drains.[7]

[13]

Experimental Protocols
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The characterization of a chemical's hazards is determined through standardized experimental
protocols. While specific test results for vanillyl alcohol are often unavailable, the
methodologies below represent the standard for assessing key safety endpoints.

Acute Oral Toxicity (OECD Test Guideline 423)

This method, the Acute Toxic Class Method, is used to estimate the acute oral toxicity (and
LD50) of a substance.

e Principle: It is a stepwise procedure using a minimum number of animals per step. The
presence or absence of compound-related mortality in animals dosed at one step determines
the next step and dosage.[16][17]

* Methodology: A small group of animals (typically rodents) is administered a fixed starting
dose (e.g., 2000 mg/kg) of the test substance by oral gavage.[17] The animals are observed
for a period of 14 days for signs of toxicity and mortality.[17] Body weight is recorded
throughout the study. Based on the outcome (mortality or survival), the dose for the next
group is either increased, decreased, or the test is concluded.[17] This allows for
classification into a GHS toxicity category.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This guideline assesses the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[3][11]

o Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal (typically an albino rabbit), with untreated skin serving as a control.[11]
[18]

o Methodology: A 0.5 g (solid) or 0.5 mL (liquid) dose is applied to a patch of shaved skin
(approx. 6 cm?) for a 4-hour exposure period.[11] After patch removal, the skin is observed
for signs of erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and
72 hours.[3] Observations may continue for up to 14 days to assess the reversibility of the
effects.[3][11] Skin reactions are scored according to a standardized grading scale.[3]
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Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to produce irritation or corrosion when applied
to the eye.[2][8]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (albino rabbit), with the other eye serving as a control.[2][5]

Methodology: A defined amount of the substance (e.g., 0.1 mL of liquid or not more than 0.1
g of solid) is instilled into the eye.[2] The eyes are examined at 1, 24, 48, and 72 hours after
application.[2] The degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and
chemosis) is scored using a standardized system. The duration of observation should be
sufficient to evaluate the reversibility of any effects, typically up to 21 days.[8][13] The use of
analgesics and anesthetics is recommended to minimize animal distress.[1]

Flammability and Flash Point Determination

Flammable Solids (UN Manual of Tests and Criteria, Test N.1): This test determines if a solid
is readily combustible.[10][19][20] The method involves attempting to ignite a 250 mm long
train of the powdered substance at one end and measuring the time it takes for the
combustion to propagate over a measured distance.[10][15] Based on the burning rate, the
substance is classified into a GHS category for flammable solids or determined not to be a
flammable solid.[15][19]

Flash Point (ASTM D93 - Pensky-Martens Closed Cup Tester): This method is used to
determine the lowest temperature at which vapors of a substance will ignite.[14][21][22] For
viscous liquids or mixtures with solids, a sample is heated in a closed cup at a controlled rate
while being stirred.[14][23] An ignition source is directed into the cup at regular temperature
intervals to check for a flash.[21][23] The temperature at which a flash is observed is
recorded as the flash point.[21]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[7] Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself.[7]
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Conclusion

Vanillyl alcohol is a valuable compound in research and development. While some sources do
not classify it as hazardous, others indicate potential for skin, eye, and respiratory irritation.
Therefore, it is imperative to handle it with care, using appropriate engineering controls and
personal protective equipment in a laboratory setting. Adherence to the safety and handling
procedures outlined in this guide will minimize risk and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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